Cas no 587846-14-8 (Benzo[b]thiophene-2-carboxamide, 3-chloro-N-ethyl-N-(phenylmethyl)- (9CI))

• Product Name: Benzo[b]thiophene-2-carboxamide, 3-chloro-N-ethyl-N-(phenylmethyl)- (9CI)
• CAS No: 587846-14-8
• MF: C₁₈H₁₆ClNOS
• MW: 329.843742370605
• CID: 949038
• PubChem ID: 2162196
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxamide, 3-chloro-N-ethyl-N-(phenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-ethyl-N-(phenylmethyl)- (9CI)
• N-Benzyl-3-chloro-N-ethyl-1-benzothiophene-2-carboxamide
• 3-Chloro-N-ethyl-N-(phenylmethyl)benzo[b]thiophene-2-carboxamide
• AKOS003298431
• DTXSID401172963
• DB-274394
• 587846-14-8
• BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-CHLORO-N-ETHYL-N-(PHENYLMETHYL)-

• Inchi： 1S/C18H16ClNOS/c1-2-20(12-13-8-4-3-5-9-13)18(21)17-16(19)14-10-6-7-11-15(14)22-17/h3-11H,2,12H2,1H3
• InChI Key： CLMBJCGYAXQBTO-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2SC=1C(N(CC)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 329.0641130g/mol
• Monoisotopic Mass: 329.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 48.6Ų